Cas no 2229302-81-0 (1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine)

• Product Name: 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine
• CAS No: 2229302-81-0
• MF: C₁₃H₁₆ClF₂NO
• MW: 275.722049713135
• CID: 6283912
• PubChem ID: 165884279
• Update Time: 2025-10-16

1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine
• 2229302-81-0
• EN300-1971046
• 1-{2-[3-chloro-4-(difluoromethoxy)phenyl]propan-2-yl}cyclopropan-1-amine

• Inchi： 1S/C13H16ClF2NO/c1-12(2,13(17)5-6-13)8-3-4-10(9(14)7-8)18-11(15)16/h3-4,7,11H,5-6,17H2,1-2H3
• InChI Key： PLQJDKICTHNISL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C)(C)C1(CC1)N)OC(F)F

Computed Properties

• Exact Mass: 275.0888482g/mol
• Monoisotopic Mass: 275.0888482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine

1-{2-3-Chloro-4-(Difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine: An Overview of a Novel Compound (CAS No. 2229302-81-0)

1-{2-3-Chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine (CAS No. 2229302-81-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this compound.

The chemical structure of 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine is notable for its cyclopropane ring and the presence of a chloro and difluoromethoxy substituent on the phenyl ring. These functional groups contribute to the compound's unique properties and potential biological activities. The cyclopropane ring, in particular, is known for its strain and reactivity, which can influence the compound's pharmacokinetic and pharmacodynamic profiles.

The synthesis of 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine has been explored through various methodologies. One common approach involves the reaction of a suitable cyclopropane derivative with a substituted phenylalanine derivative. The difluoromethoxy group can be introduced through a nucleophilic substitution reaction or via a direct fluorination process. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In terms of biological activities, 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine has shown promising results in several areas. Studies have indicated that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis and asthma. Additionally, preliminary research suggests that it may have neuroprotective effects, which could be beneficial in the management of neurodegenerative disorders like Alzheimer's disease.

One of the key mechanisms by which 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine exerts its biological effects is through the modulation of specific signaling pathways. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-kB), a transcription factor involved in inflammation and immune responses. This inhibition can lead to reduced production of pro-inflammatory cytokines and chemokines, thereby alleviating inflammation.

Furthermore, recent studies have explored the potential of 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-amine as an antitumor agent. In vitro and in vivo experiments have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells. The mechanism behind this selective cytotoxicity is not yet fully understood but may involve the disruption of cell cycle progression and the induction of oxidative stress.

The pharmacokinetic properties of 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-yl}cyclopropan-1-am ine are also an important area of investigation. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. However, further studies are needed to optimize its pharmacokinetic profile and to assess its safety and efficacy in preclinical models.

Clinical trials are currently underway to evaluate the therapeutic potential of 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan-2-y l}cyclopropan-1-amine. These trials aim to determine its safety profile, optimal dosing regimens, and efficacy in treating various conditions. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

In conclusion, 1-{2-3-chloro-4-(difluoromethoxy)phenylpropan- 2-y l}cyclopropan-1-a mine (CAS No. 2229302-81-0) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications. As more data become available from preclinical studies and clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat inflammatory diseases, neurodegenerative disorders, and cancer.